Cas no 1000070-67-6 (ethyl (2E)-3-{4-hydroxy-3-[5,5,8,8-tetramethyl-3-(pentyloxy)-5,6,7,8-tetrahydronaphthalen-2-yl]phenyl}prop-2-enoate)

• Product Name: ethyl (2E)-3-{4-hydroxy-3-[5,5,8,8-tetramethyl-3-(pentyloxy)-5,6,7,8-tetrahydronaphthalen-2-yl]phenyl}prop-2-enoate
• CAS No: 1000070-67-6
• MF: C₃₀H₄₀O₄
• MW: 464.636209487915
• CID: 6642768
• PubChem ID: 167845129
• Update Time: 2024-02-03

ethyl (2E)-3-{4-hydroxy-3-[5,5,8,8-tetramethyl-3-(pentyloxy)-5,6,7,8-tetrahydronaphthalen-2-yl]phenyl}prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• ethyl (2E)-3-{4-hydroxy-3-[5,5,8,8-tetramethyl-3-(pentyloxy)-5,6,7,8-tetrahydronaphthalen-2-yl]phenyl}prop-2-enoate
• 1000070-67-6

• Inchi： 1S/C30H40O4/c1-7-9-10-17-34-27-20-25-24(29(3,4)15-16-30(25,5)6)19-23(27)22-18-21(11-13-26(22)31)12-14-28(32)33-8-2/h11-14,18-20,31H,7-10,15-17H2,1-6H3/b14-12+
• InChI Key： RSVBYTATQQNMNB-WYMLVPIESA-N
• SMILES： O(CCCCC)C1C(C2C=C(/C=C/C(=O)OCC)C=CC=2O)=CC2=C(C=1)C(C)(C)CCC2(C)C

Computed Properties

• Exact Mass: 464.29265975g/mol
• Monoisotopic Mass: 464.29265975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.7
• Topological Polar Surface Area: 55.8Ų